Cas no 37280-35-6 (Cyclo[3-[[(3S)-3,6-diamino-1-oxohexyl]amino]-L-alanyl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]glycyl-(2S)-2-amino-b-alanyl-L-seryl])

• Product Name: Cyclo[3-[[(3S)-3,6-diamino-1-oxohexyl]amino]-L-alanyl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]glycyl-(2S)-2-amino-b-alanyl-L-seryl]
• CAS No: 37280-35-6
• MF: C₂₅H₄₄N₁₄O₈
• MW: 668.705862998962
• CID: 305447
• PubChem ID: 135564597
• Update Time: 2025-04-19

Cyclo[3-[[(3S)-3,6-diamino-1-oxohexyl]amino]-L-alanyl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]glycyl-(2S)-2-amino-b-alanyl-L-seryl] Chemical and Physical Properties

Names and Identifiers

• Cyclo[3-[[(3S)-3,6-diamino-1-oxohexyl]amino]-L-alanyl-(2Z)-3-[(aminocarbonyl)amino]-2,3-didehydroalanyl-(2S)-2-[(4R)-2-amino-3,4,5,6-tetrahydro-4-pyrimidinyl]glycyl-(2S)-2-amino-b-alanyl-L-seryl]
• Antibiotic 29275
• Antibiotic A-250-II
• CAPREOMYCIN IA [WHO-IP]
• 4AUQ151IUH
• BRN 1208708
• (3S)-3,6-DIAMINO-N-(((2S,5S,8Z,11S,15S)-15-AMINO-11-((4R)-2-AMINO-1,4,5,6-TETRAHYDROPYRIMIDIN-4-YL)-8-((CARBAMOYLAMINO)METHYLENE)-2-(HYDROXYMETHYL)-3,6,9,12,16-PENTAOXO-1,4,7,10,13-PENTAAZACYCLOHEXADECAN-5-YL)METHYL)HEXANAMIDE
• UNII-4AUQ151IUH
• CAPREOMYCIN IA [MI]
• DTXSID90891323
• A-250-II
• Capstat
• 37280-35-6
• CHEMBL4464082
• CYCLO(3-(((3S)-3,6-DIAMINO-1-OXOHEXYL)AMINO)-L-ALANYL-(2Z)-3-((AMINOCARBONYL)AMINO)-2,3-DIDEHYDROALANYL-(2S)-2-((4R)-2-AMINO-1,4,5,6-TETRAHYDRO-4-PYRIMIDINYL)GLYCYL-(2S)-2-AMINO-.BETA.-ALANYL-L-SERYL)

• Inchi： 1S/C25H44N14O8/c26-4-1-2-11(27)6-17(41)32-8-14-20(43)35-15(9-34-25(30)47)21(44)39-18(13-3-5-31-24(29)38-13)23(46)33-7-12(28)19(42)37-16(10-40)22(45)36-14/h9,11-14,16,18,40H,1-8,10,26-28H2,(H,32,41)(H,33,46)(H,35,43)(H,36,45)(H,37,42)(H,39,44)(H3,29,31,38)(H3,30,34,47)/b15-9-/t11-,12-,13+,14-,16-,18-/m0/s1
• InChI Key： JNIIDKODPGHQSS-MPSMQSNBSA-N
• SMILES： O=C1[C@H]([C@H]2CCNC(N)=N2)NC(/C(=C/NC(N)=O)/NC([C@H](CNC(C[C@H](CCCN)N)=O)NC([C@H](CO)NC([C@H](CN1)N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 668.34712
• Monoisotopic Mass: 668.34665442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.3
• Topological Polar Surface Area: 378Ų

Experimental Properties

• Density: 1.3251 (rough estimate)
• Melting Point: 246-248° (dec)
• Boiling Point: 687.12°C (rough estimate)
• Refractive Index: 1.6700 (estimate)
• PSA: 378.42
• Specific Rotation: D22 -21.9° (c = 0.5 in water)